Cas no 21487-48-9 (3-Methyl-1-phenyl-1H-pyrazole-4-carbaldehyde)

3-Methyl-1-phenyl-1H-pyrazole-4-carbaldehyde structure
21487-48-9 structure
Product Name:3-Methyl-1-phenyl-1H-pyrazole-4-carbaldehyde
CAS No:21487-48-9
MF:C11H10N2O
MW:186.20990228653
MDL:MFCD02705915
CID:249791
PubChem ID:848884
Update Time:2025-04-19

3-Methyl-1-phenyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-Methyl-1-phenyl-1H-pyrazole-4-carbaldehyde
    • 1H-Pyrazole-4-carboxaldehyde,3-methyl-1-phenyl-
    • 3-Methyl-1-phenyl-1H-pyrazole-4-carboxaldehyde
    • 3-methyl-1-phenylpyrazole-4-carbaldehyde
    • 1-phenyl-3-methyl-1H-4-pyrazolylformaldehyde
    • 1-Phenyl-3-methyl-pyrazol-4-carbaldehyd
    • 3-methyl-1-phenylpyrazole-4-carboxaldehyde
    • 4-formyl-3-methyl-1-phenylpyrazole
    • DTXSID40357267
    • MFCD02705915
    • AKOS002662944
    • CVCOOKQWHMGEDQ-UHFFFAOYSA-N
    • CS-0309194
    • AO-476/04434043
    • FS-5550
    • 3-Methyl-1-phenyl-1H-pyrazole-4-carboxaldehyde, 97%
    • WAA48748
    • EN300-16826
    • SCHEMBL719535
    • 21487-48-9
    • 3-Methyl-1-phenyl-1H-pyrazole-4-carboxaldehyde,97%
    • Z56787653
    • J-014099
    • 1-phenyl-3-methyl-1H-4-pyrazolylformaldehyde; 3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde;
    • A879059
    • MDL： MFCD02705915
    • Inchi： 1S/C11H10N2O/c1-9-10(8-14)7-13(12-9)11-5-3-2-4-6-11/h2-8H,1H3
    • InChI Key： CVCOOKQWHMGEDQ-UHFFFAOYSA-N
    • SMILES： O=CC1=CN(C2C=CC=CC=2)N=C1C

Computed Properties

  • Exact Mass: 186.07900
  • Monoisotopic Mass: 186.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.9A^2
  • XLogP3: 1.8

Experimental Properties

  • Density: 1.13
  • Melting Point: 57-61 °C
  • Boiling Point: 326.5°C at 760 mmHg
  • Flash Point: 151.3°C
  • Refractive Index: 1.593
  • PSA: 34.89000
  • LogP: 1.99320

3-Methyl-1-phenyl-1H-pyrazole-4-carbaldehyde Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3

3-Methyl-1-phenyl-1H-pyrazole-4-carbaldehyde Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Methyl-1-phenyl-1H-pyrazole-4-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A049003671-25g
3-Methyl-1-phenyl-1H-pyrazole-4-carbaldehyde
 21487-48-9 95%
25g
 $542.64 2023-09-02
TRC
M339360-50mg
3-Methyl-1-phenyl-1H-pyrazole-4-carbaldehyde
 21487-48-9
50mg
 $ 50.00 2022-06-03
TRC
M339360-100mg
3-Methyl-1-phenyl-1H-pyrazole-4-carbaldehyde
 21487-48-9
100mg
 $ 65.00 2022-06-03
TRC
M339360-500mg
3-Methyl-1-phenyl-1H-pyrazole-4-carbaldehyde
 21487-48-9
500mg
 $ 115.00 2022-06-03
Apollo Scientific
OR925560-1g
3-Methyl-1-phenyl-1H-pyrazole-4-carbaldehyde
 21487-48-9 95%
1g
 £90.00 2025-02-21
Apollo Scientific
OR925560-5g
3-Methyl-1-phenyl-1H-pyrazole-4-carbaldehyde
 21487-48-9 95%
5g
 £185.00 2025-02-21
Apollo Scientific
OR925560-10g
3-Methyl-1-phenyl-1H-pyrazole-4-carbaldehyde
 21487-48-9 95%
10g
 £345.00 2025-02-21
abcr
AB220590-1 g
3-Methyl-1-phenyl-1H-pyrazole-4-carbaldehyde; 95%
 21487-48-9
1g
 €169.40 2023-02-05
abcr
AB220590-5 g
3-Methyl-1-phenyl-1H-pyrazole-4-carbaldehyde; 95%
 21487-48-9
5g
 €530.60 2023-02-05
eNovation Chemicals LLC
D111954-1g
3-METHYL-1-PHENYL-1H-PYRAZOLE-4-CARBOXALDEHYDE,
 21487-48-9 95%
1g
 $585 2024-08-03

3-Methyl-1-phenyl-1H-pyrazole-4-carbaldehyde Related Literature

Related Categories

21487-48-9 (3-Methyl-1-phenyl-1H-pyrazole-4-carbaldehyde) Related Products

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd